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Compound of Interest

Compound Name: 2,5-Dibromonicotinaldehyde

Cat. No.: B1277652 Get Quote

For researchers, scientists, and professionals engaged in drug development and organic

synthesis, the quality of starting materials is paramount. 2,5-Dibromonicotinaldehyde is a key

building block in the synthesis of various pharmaceutical and agrochemical compounds. This

technical guide provides an in-depth overview of commercially available 2,5-
Dibromonicotinaldehyde, focusing on common suppliers, purity specifications, and detailed

experimental protocols for quality assessment and purification.

Commercial Availability and Purity
2,5-Dibromonicotinaldehyde is available from a range of chemical suppliers. The purity of the

commercially available material typically exceeds 95%, with many suppliers offering grades of

97% or higher. It is crucial for researchers to obtain a Certificate of Analysis (CoA) from the

supplier for each batch. The CoA provides lot-specific information on the purity, typically

determined by High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic

Resonance (NMR) spectroscopy, and identifies any significant impurities.

Below is a summary of representative data for commercially available 2,5-
Dibromonicotinaldehyde. Please note that catalog numbers and exact purity specifications

are subject to change and should be verified with the respective suppliers.
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Supplier Typical Purity Analytical Method

Sigma-Aldrich ≥97% HPLC, NMR

TCI Chemicals >98% GC

Combi-Blocks 95-98% NMR

Oakwood Chemical ≥96% HPLC

Alfa Aesar 97% NMR

Experimental Protocols
Purification by Recrystallization
Recrystallization is a standard and effective method for purifying solid organic compounds like

2,5-Dibromonicotinaldehyde. The choice of solvent is critical and should be determined by

preliminary solubility tests. For brominated aromatic compounds, common solvents include

ethanol, methanol, ethyl acetate, and hexane, or mixtures thereof.[1][2][3]

Proposed Recrystallization Protocol:

Solvent Selection: Perform small-scale solubility tests to identify a suitable solvent or solvent

system. A good solvent will dissolve the compound when hot but sparingly when cold. A

mixture of ethanol and water or ethyl acetate and hexanes is often a good starting point for

pyridine derivatives.[1][3]

Dissolution: In an Erlenmeyer flask, dissolve the crude 2,5-Dibromonicotinaldehyde in a

minimal amount of the hot recrystallization solvent.

Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal

and briefly heat the solution at its boiling point.

Hot Filtration: If charcoal was used, or if insoluble impurities are present, perform a hot

gravity filtration to remove them.

Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature. Subsequently,

cool the flask in an ice bath to maximize crystal formation.
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Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of the cold recrystallization solvent to

remove any remaining soluble impurities.

Drying: Dry the crystals under vacuum to remove residual solvent.
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Sample Preparation

HPLC Analysis

Data Processing

Prepare Sample Solution
(e.g., 1 mg/mL in Acetonitrile)

Dilute to Working Concentration

Inject Sample onto
C18 Column

Elute with Acetonitrile/Water
Mobile Phase

Detect at 254 nm

Integrate Peak Areas

Calculate Purity (%)
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Sample Preparation

Data Acquisition & Processing

Spectral Interpretation

Conclusion

Dissolve Sample
in Deuterated Solvent

Acquire 1H NMR Spectrum

Process Spectrum

Identify Signals of
2,5-Dibromonicotinaldehyde Identify Impurity Signals

Integrate Peaks

Confirm Structure Assess Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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